N-({[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide

• IUPAC Name: N-[[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C25H16ClN3O2S/c26-20-11-4-3-9-19(20)24-28-21-14-16(12-13-22(21)31-24)27-25(32)29-23(30)18-10-5-7-15-6-1-2-8-17(15)18/h1-14H,(H2,27,29,30,32)
• InChI Key: HOKNWXPMFRWWLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC(=S)NC3=CC4=C(C=C3)OC(=N4)C5=CC=CC=C5Cl
• Molecular Formula: C25H16ClN3O2S
• Molecular Weight: 457.9 g/mol

Description

N-({[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide, also known as CSN-1, is a compound that has been extensively studied for its potential use in scientific research. It is a fluorescent probe that can be used to detect protein-protein interactions and has been shown to have a variety of applications in the field of biochemistry and molecular biology.

Mechanism of Action

The mechanism of action of N-({[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide involves the binding of the compound to specific amino acid residues on the surface of proteins. This binding results in a change in the fluorescence of the compound, which can be detected using a fluorescence spectrophotometer. The change in fluorescence is proportional to the amount of protein-protein interaction that is occurring.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including protein kinases and proteases. It has also been shown to induce apoptosis in cancer cells and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-({[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide in lab experiments is its ability to detect protein-protein interactions with high sensitivity and specificity. It is also relatively easy to use and can be incorporated into a variety of experimental designs. However, there are also limitations to its use, including the fact that it can only be used to detect interactions that occur on the surface of proteins and that it may not be suitable for use in certain experimental systems.

Future Directions

There are many potential future directions for research involving N-({[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide. Some possible areas of investigation include the development of new probes that can detect protein-protein interactions in different cellular compartments, the use of this compound in drug discovery and development, and the investigation of the physiological and pathological roles of protein-protein interactions in various diseases. Additionally, there is potential for the development of new techniques and technologies that can enhance the sensitivity and specificity of this compound-based assays.

Scientific Research Applications

N-({[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide has been used in a variety of scientific research applications, including the detection of protein-protein interactions, the study of protein folding, and the investigation of protein dynamics. It has also been used to study the effects of post-translational modifications on protein function, as well as to identify potential drug targets.